Cas no 2171916-55-3 (2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid)

• Product Name: 2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid
• CAS No: 2171916-55-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6511105
• PubChem ID: 165835697
• Update Time: 2025-07-21

2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid
• 2171916-55-3
• EN300-1629449

• Inchi： 1S/C10H16O4/c1-6-5-10(8(12)13,9(2,3)4)14-7(6)11/h6H,5H2,1-4H3,(H,12,13)
• InChI Key： OLJIBQVVDVNCQY-UHFFFAOYSA-N
• SMILES： O1C(C(C)CC1(C(=O)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid

Introduction to 2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid (CAS No. 2171916-55-3)

2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid, identified by the CAS number 2171916-55-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxolane derivative exhibits a complex molecular framework, featuring both hydrophobic and hydrophilic regions, which makes it a promising candidate for various applications in drug discovery and material science. The presence of a carboxylic acid group at the 2-position and a tert-butyl substituent at the 2-position enhances its reactivity and potential utility in synthetic chemistry.

The compound's structure, characterized by a five-membered lactone ring, contributes to its stability and flexibility, making it an attractive scaffold for medicinal chemists. Recent studies have highlighted the role of oxolane derivatives in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. The 2-tert-butyl-4-methyl moiety introduces steric hindrance, which can be leveraged to optimize binding interactions with biological targets.

In the realm of pharmaceutical development, 2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid has been explored as a precursor for more complex molecules. Its carboxylic acid functionality allows for further derivatization via esterification, amidation, or coupling reactions, enabling the synthesis of novel analogs with tailored pharmacological properties. This versatility has made it a focal point in academic and industrial research labs aiming to develop next-generation therapeutics.

Recent advancements in computational chemistry have facilitated the virtual screening of 2171916-55-3 against large databases of biological targets. These studies suggest potential applications in the treatment of inflammatory diseases, where oxolane derivatives have shown promise as anti-inflammatory agents. The 2-tert-butyl group, in particular, has been identified as a key feature contributing to enhanced binding affinity and selectivity.

The synthesis of 2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Researchers have reported efficient synthetic routes that minimize side products and maximize yield, underscoring its feasibility for large-scale production. The compound's purity is critical for downstream applications, necessitating rigorous purification protocols such as recrystallization or chromatography.

From a material science perspective, 2171916-55-3 has been investigated for its potential use in polymer chemistry. Its rigid oxolane ring can serve as a building block for high-performance polymers with unique mechanical and thermal properties. The incorporation of bulky substituents like 2-tert-butyl can influence polymer crystallinity and morphology, leading to materials with enhanced durability and functionality.

The environmental impact of synthesizing and utilizing 2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid is also a topic of interest. Green chemistry principles have been applied to develop more sustainable synthetic methodologies, reducing waste and energy consumption. For instance, catalytic processes have been employed to streamline reactions while minimizing hazardous byproducts.

In conclusion, 2-tert-butyl-4-methyl-5-oxooxolane-2-carboxylic acid (CAS No. 2171916-55-3) represents a versatile and innovative compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As research continues to uncover new possibilities for this compound, its significance in scientific innovation is likely to grow further.